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Compound of Interest

Compound Name: 4,4'-Biphenyldisulfonic acid

cat. No.: B1213517

An In-Depth Technical Guide to the Chemical Properties and Applications of 4,4'-
Biphenyldisulfonic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4,4'-Biphenyldisulfonic acid,
tailored for researchers, scientists, and professionals in drug development. The content herein
synthesizes fundamental chemical data with practical applications and safety protocols,
ensuring a thorough understanding of this versatile compound.

Introduction: A Molecule of Strategic Importance

4,4'-Biphenyldisulfonic acid (BPDSA) is an organic compound distinguished by a biphenyl
backbone symmetrically substituted with two sulfonic acid groups at the para positions.[1] This
structure imparts strong acidity and hydrophilicity, making it a valuable intermediate and
reagent in various chemical syntheses.[1] Its applications span from the creation of dyes and
surfactants to its use as a catalyst and a building block in materials science. For professionals
in pharmaceutical development, understanding the reactivity and properties of sulfonic acids is
crucial, as this functional group is present in numerous active pharmaceutical ingredients
(APIs) and is used to form stable salts.

Core Physicochemical Properties

The physical and chemical characteristics of BPDSA dictate its behavior in experimental and
industrial settings. These properties are summarized below.
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Property Value Source(s)

Molecular Formula C12H1006S:2 [1112113114]

Molar Mass 314.33 g/mol [2][4][5][6]
White to Gray to Red powder

Appearance [21[7]
or crystals

Melting Point 72.5°C [21[31[8]

Boiling Point ~424.02°C (rough estimate) [2][3]

) ~1.5886 g/cm? (rough

Density _ [21[3]

estimate)
N Soluble, may cause faint

Water Solubility o [11[2][8]
turbidity

pKa -1.14 + 0.50 (Predicted) [2]
Inert atmosphere, Room

Storage [2][3][°]

Temperature

The presence of two polar sulfonic acid groups makes the compound soluble in water.[1] Its
low pKa value indicates that it is a strong acid.[1][2]

Molecular Structure and Identification

A precise understanding of the molecular structure is fundamental to predicting its reactivity
and interactions.

Caption: Molecular Structure of 4,4'-Biphenyldisulfonic acid.
Key Identifiers:

e CAS Number: 5314-37-4[1][3][4][5]

o |[UPAC Name: 4-(4-sulfophenyl)benzenesulfonic acid[5]

e Synonyms: [1,1'-Biphenyl]-4,4'-disulfonic acid, Biphenyl-4,4'-disulfonic acid[1][6][8]
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e Molecular Formula: C12H1006S2[5]

e InChl: INChI=1S/C12H1006S2/c13-19(14,15)11-5-1-9(2-6-11)10-3-7-12(8-4-
10)20(16,17)18/h1-8H,(H,13,14,15)(H,16,17,18)[1]

e SMILES: O=S(0)(=0)clccc(ccl)cleece(cecl)S(0)(=0)=0[1]

Spectroscopic data, including 1H NMR, IR, and Mass Spectrometry, are available through
chemical databases like ChemicalBook for structural confirmation.[10]

Synthesis and Chemical Reactivity

BPDSA serves as a foundational reagent, with its reactivity centered around the two sulfonic
acid groups.

Synthesis Pathway

While specific industrial synthesis protocols are proprietary, the formation of BPDSA generally
involves the sulfonation of biphenyl. A key subsequent reaction is its conversion to 4,4'-biphenyl
disulfonyl chloride, a more versatile intermediate for synthesizing sulfonamides and sulfonate
esters. This conversion can be achieved by reacting BPDSA with carbon tetrachloride at
elevated temperatures and pressures.[11] The reaction can be catalyzed by strong mineral
acids like sulfuric or phosphoric acid.[11]

Chlorination
.g., CCla, heat

Sulfonation
.g., H2S0a4

4,4'-Biphenyldisulfonic acid
(BPDSA)

4,4'-Biphenyl Nucleophilic Substitution Sulfonamides,
disulfonyl chloride Sulfonate Esters

Biphenyl

Click to download full resolution via product page

Caption: Key synthesis and reactivity pathway for BPDSA.

Core Reactivity

o Acidity: The sulfonic acid groups are strongly acidic, readily donating their protons in
agueous solutions. This property is central to its use as an acid catalyst.[1]
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» Intermediate for Synthesis: BPDSA is a key intermediate, particularly in the dye industry for
producing azo dyes.[1] Its disodium salt is also a known chemical entity.[4]

o Catalytic Activity: Like other sulfonic acid-functionalized materials, BPDSA has potential as a
solid acid catalyst. These catalysts are gaining attention as greener alternatives to liquid
mineral acids in industrial processes like acetylation and amidation due to their high activity,

stability, and recyclability.[12]

Applications in Research and Drug Development

The unique properties of BPDSA make it relevant across several scientific domains.

4,4'-Biphenyldisulfonic acid
///—"k Key Intermediate

T
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Click to download full resolution via product page
Caption: Overview of BPDSA's primary application areas.

 Industrial Chemistry: It is used as a dyeing agent, a dispersing agent, and in the formulation
of surfactants.[1]

» Materials Science: BPDSA is listed as a ligand for creating Metal-Organic Frameworks
(MOFs), which are materials with applications in gas storage, separation, and catalysis.[9]

» Drug Development: While BPDSA itself is not a therapeutic agent, its derivatives are of
significant interest. Arylsulfonamides derived from related structures have been investigated
for treating inflammatory and autoimmune disorders like rheumatoid arthritis.[13] The sulfonic
acid moiety is a common feature in many drugs, enhancing solubility and enabling the
formation of stable salt forms. Understanding the stability of such compounds through forced
degradation studies is a critical part of the drug development process.[14]
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Analytical Methodologies

Accurate quantification and characterization of BPDSA and its derivatives are essential for
quality control and research.

¢ High-Performance Liquid Chromatography (HPLC): This is the premier technique for
analyzing non-volatile compounds like BPDSA. A reversed-phase HPLC method would be
suitable, likely using a C18 column.[15] For strongly acidic and hydrophilic compounds like
BPDSA, mixed-mode chromatography (combining reversed-phase with anion-exchange) can
provide excellent retention and peak shape, which is often a challenge with traditional C18
columns.[16]

o Forced Degradation Studies: For professionals in drug development, assessing the stability
of a molecule is paramount. Forced degradation studies expose the compound to harsh
conditions (acid, base, oxidation, light, heat) to identify potential degradation products and
establish the stability-indicating nature of an analytical method.[14]

Exemplary Protocol: Conceptual HPLC Method
Development

e Column Selection: Start with a C18 column (e.g., 150 x 4.6 mm, 5 um). If retention is poor,
switch to a mixed-mode column with anion-exchange capabilities.[16]

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 20 mM
ammonium formate, pH 3) and acetonitrile is a common starting point.[16] The buffer
controls the ionization of the sulfonic acid groups, impacting retention.

» Detection: UV detection at around 255 nm should be effective due to the aromatic biphenyl
structure.[16]

o Sample Preparation: Dissolve the BPDSA sample in the mobile phase or a compatible
solvent like water.

e Method Validation: Validate the method for specificity, linearity, accuracy, precision, and
robustness as per standard guidelines.
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Safety, Handling, and Storage

Proper handling of BPDSA is crucial to ensure laboratory safety.

o Hazards: BPDSA is classified as a corrosive substance. It can cause severe skin burns and
serious eye damage.[5][7][8] It may also cause irritation to the respiratory system.[8]

o Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety
goggles, and a lab coat.[7][17] Work in a well-ventilated area or under a fume hood.

o First Aid Measures:

o Skin Contact: Immediately wash the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[17][18]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[17][18]

o Inhalation: Move the person to fresh air.[17][18]

o Ingestion: Wash out the mouth with water. Do not induce vomiting.[7][17] In all cases of
significant exposure, seek immediate medical attention.[18]

o Storage: Store the compound in a tightly closed container in a dry, well-ventilated place
under an inert atmosphere.[2][3][18]

Conclusion

4,4'-Biphenyldisulfonic acid is a compound of considerable utility, bridging industrial
applications with advanced materials science and pharmaceutical research. Its strong acidity,
water solubility, and reactive sulfonic acid groups define its chemical personality. For scientists
and researchers, a firm grasp of its physicochemical properties, reactivity, and handling
requirements is essential for leveraging its full potential in a safe and effective manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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